Cas no 922032-38-0 (N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl-2H-1,3-benzodioxole-5-carboxamide)

N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl-2H-1,3-benzodioxole-5-carboxamide Chemical and Physical Properties
Names and Identifiers
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- N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl-2H-1,3-benzodioxole-5-carboxamide
- N-(5-thiophen-2-yl-1,3,4-oxadiazol-2-yl)-1,3-benzodioxole-5-carboxamide
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- Inchi: 1S/C14H9N3O4S/c18-12(8-3-4-9-10(6-8)20-7-19-9)15-14-17-16-13(21-14)11-2-1-5-22-11/h1-6H,7H2,(H,15,17,18)
- InChI Key: WNLZHCILLGUGOY-UHFFFAOYSA-N
- SMILES: O1C2=CC=C(C(NC3=NN=C(C4SC=CC=4)O3)=O)C=C2OC1
N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl-2H-1,3-benzodioxole-5-carboxamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F2299-0343-20mg |
N-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]-2H-1,3-benzodioxole-5-carboxamide |
922032-38-0 | 90%+ | 20mg |
$99.0 | 2023-05-16 | |
Life Chemicals | F2299-0343-1mg |
N-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]-2H-1,3-benzodioxole-5-carboxamide |
922032-38-0 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
Life Chemicals | F2299-0343-2mg |
N-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]-2H-1,3-benzodioxole-5-carboxamide |
922032-38-0 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
Life Chemicals | F2299-0343-10mg |
N-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]-2H-1,3-benzodioxole-5-carboxamide |
922032-38-0 | 90%+ | 10mg |
$79.0 | 2023-05-16 | |
Life Chemicals | F2299-0343-20μmol |
N-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]-2H-1,3-benzodioxole-5-carboxamide |
922032-38-0 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
Life Chemicals | F2299-0343-2μmol |
N-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]-2H-1,3-benzodioxole-5-carboxamide |
922032-38-0 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
Life Chemicals | F2299-0343-10μmol |
N-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]-2H-1,3-benzodioxole-5-carboxamide |
922032-38-0 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
Life Chemicals | F2299-0343-30mg |
N-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]-2H-1,3-benzodioxole-5-carboxamide |
922032-38-0 | 90%+ | 30mg |
$119.0 | 2023-05-16 | |
Life Chemicals | F2299-0343-50mg |
N-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]-2H-1,3-benzodioxole-5-carboxamide |
922032-38-0 | 90%+ | 50mg |
$160.0 | 2023-05-16 | |
Life Chemicals | F2299-0343-5mg |
N-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]-2H-1,3-benzodioxole-5-carboxamide |
922032-38-0 | 90%+ | 5mg |
$69.0 | 2023-05-16 |
N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl-2H-1,3-benzodioxole-5-carboxamide Related Literature
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Ibrar Ayub,Dangsheng Su,Marc Willinger,Alexey Kharlamov,Leonid Ushkalov,Valery A. Zazhigalov,Nataly Kirillova,Robert Schlögl Phys. Chem. Chem. Phys., 2003,5, 970-978
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3. Transition metal-free thiol–yne click polymerization toward Z-stereoregular poly(vinylene sulfide)s†Die Huang,Yong Liu,Shang Guo,Baixue Li,Jia Wang,Bicheng Yao,Anjun Qin Polym. Chem., 2019,10, 3088-3096
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Mark E. Light,Michael B. Hursthouse,Daniel J. Price Dalton Trans., 2011,40, 2983-2994
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5. Structural evidence for a reaction intermediate mimic in the active site of a sulfite dehydrogenase†Ahmed Djeghader,Melanie Rossotti,Saleh Abdulkarim,Frédéric Biaso,Guillaume Gerbaud,Wolfgang Nitschke,Barbara Schoepp-Cothenet,Tewfik Soulimane,Stéphane Grimaldi Chem. Commun., 2020,56, 9850-9853
Additional information on N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl-2H-1,3-benzodioxole-5-carboxamide
Introduction to N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl-2H-1,3-benzodioxole-5-carboxamide (CAS No. 922032-38-0)
N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl-2H-1,3-benzodioxole-5-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 922032-38-0, represents a novel molecular structure with potential applications in the development of therapeutic agents. The intricate architecture of this molecule, featuring a combination of heterocyclic rings and functional groups, makes it a subject of intense study for its pharmacological properties and mechanisms of action.
The core structure of N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl-2H-1,3-benzodioxole-5-carboxamide incorporates several key pharmacophoric elements that are known to contribute to its biological activity. The presence of a thiophen ring provides a sulfur-rich environment that can interact with various biological targets, while the oxadiazole and benzodioxole moieties introduce additional layers of complexity and functionality. These components are often associated with enhanced binding affinity and selectivity in drug-like molecules.
In recent years, there has been a growing interest in the development of multitargeted drugs that can interact with multiple biological pathways simultaneously. N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl-2H-1,3-benzodioxole-5-carboxamide exemplifies this trend, as its structural features suggest potential interactions with several key enzymes and receptors involved in various disease processes. This compound has been explored in preclinical studies for its potential role in modulating pathways associated with inflammation, cancer, and neurodegenerative disorders.
The synthesis of N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl-2H-1,3-benzodioxole-5-carboxamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the thiophen ring at the 5-position of the oxadiazole core is particularly critical, as it influences the overall electronic properties and reactivity of the molecule. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and metal-mediated cyclizations, have been employed to construct the complex framework efficiently.
The pharmacological evaluation of N-5-(thiophen-2-yli)-1,3,4-oxadiazol-y-2HH,3-bbenzodioxo
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